Cas no 54266-83-0 ((methylamino)({[(4Z)-5-(propan-2-yl)-1,3-oxathiolan-4-ylidene]amino}oxy)methanone)

• Product name: (methylamino)({[(4Z)-5-(propan-2-yl)-1,3-oxathiolan-4-ylidene]amino}oxy)methanone
• CAS No: 54266-83-0
• MF: C₈H₁₄N₂O₃S
• MW: 218.273360729218
• CID: 1588236
• PubChem ID: 5484306

(methylamino)({[(4Z)-5-(propan-2-yl)-1,3-oxathiolan-4-ylidene]amino}oxy)methanone Chemical and Physical Properties

Names and Identifiers

• (methylamino)({[(4Z)-5-(propan-2-yl)-1,3-oxathiolan-4-ylidene]amino}oxy)methanone
• LogP
• [(Z)-(5-propan-2-yl-1,3-oxathiolan-4-ylidene)amino] N-methylcarbamate
• DTXSID50875760
• 54266-83-0
• 1,3-OXATHIOLAN-4-ONE, 5-(1-METHYLETHYL)-, O-[(ME

• Inchi： InChI=1S/C8H14N2O3S/c1-5(2)6-7(14-4-12-6)10-13-8(11)9-3/h5-6H,4H2,1-3H3,(H,9,11)/b10-7+
• InChI Key： RLHJBVCLTDPOKM-JXMROGBWSA-N
• SMILES： CC(C)C1C(=NOC(=O)NC)SCO1

Computed Properties

• Exact Mass: 218.07262
• Monoisotopic Mass: 218.072513
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2
• XLogP3: 1.5

Experimental Properties

• Density: 1.327
• Refractive Index: 1.569
• PSA: 59.92